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Compound of Interest

Compound Name: CNX-500

Cat. No.: B2930071 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

CNX-500, a potent covalent Bruton's tyrosine kinase (Btk) inhibitor. Adherence to these

protocols is critical to ensure personnel safety and prevent environmental contamination.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling CNX-
500 in various laboratory settings. Consistent and correct use of PPE is the first line of defense

against accidental exposure.
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Activity Eye Protection Gloves Lab Coat/Gown
Respiratory

Protection

Handling Powder

(weighing,

aliquoting)

Safety glasses

with side shields

or chemical

splash goggles

Two pairs of

chemotherapy-

rated nitrile

gloves (ASTM

D6978).[1][2]

Inner glove

tucked under the

cuff of the lab

coat, outer glove

over the cuff.

Disposable,

solid-front, back-

closing gown

with long sleeves

and tight-fitting

cuffs.

NIOSH-approved

N95 or higher-

rated respirator.

[3][4]

Handling

Solutions

(reconstituting,

transferring)

Safety glasses

with side shields

or chemical

splash goggles

One pair of

chemotherapy-

rated nitrile

gloves.[1][2]

Standard lab

coat.

Not generally

required if

handled in a

certified chemical

fume hood.

Use in

Experiments (cell

culture, etc.)

Safety glasses

with side shields

One pair of nitrile

gloves.

Standard lab

coat.
Not required.

Waste Disposal
Chemical splash

goggles

Two pairs of

chemotherapy-

rated nitrile

gloves.[1][2]

Disposable,

solid-front, back-

closing gown.

Not generally

required if

handling sealed

waste

containers.

Operational Plan: Step-by-Step Guidance
Strict adherence to the following procedures is mandatory to minimize exposure risk and

ensure experimental integrity.

Weighing and Reconstituting CNX-500 Powder
Preparation:
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Designate a specific work area within a certified chemical fume hood for handling

powdered CNX-500.[5][6]

Cover the work surface with disposable absorbent bench paper.

Assemble all necessary equipment (e.g., analytical balance, spatulas, weigh boats, vials,

solvent, vortex mixer) and place them within the fume hood.

Don the appropriate PPE as specified in the table above.

Weighing:

Tare the analytical balance with a clean weigh boat.

Carefully transfer the desired amount of CNX-500 powder to the weigh boat using a

designated spatula. Avoid creating dust.[7]

Once the desired weight is achieved, securely close the primary container of CNX-500.

Reconstitution:

Carefully transfer the weighed powder into an appropriate vial.

Using a calibrated pipette, add the required volume of solvent (e.g., DMSO) to the vial.

Securely cap the vial and vortex until the powder is completely dissolved.

Label the vial clearly with the compound name, concentration, solvent, and date of

preparation.

Cleanup:

Dispose of all contaminated disposable items (weigh boat, bench paper, gloves) in a

designated hazardous solid waste container.

Wipe down the spatula and any non-disposable equipment with a suitable solvent (e.g.,

70% ethanol) and clean wipes, disposing of the wipes in the hazardous solid waste

container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b2930071?utm_src=pdf-body
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://ehso.emory.edu/sso/documents/ehs-461-weighing-hazardous-powders.pdf
https://www.benchchem.com/product/b2930071?utm_src=pdf-body
https://www.weizmann.ac.il/safety/safety-subjects/chemical-safety/powder-weighing-procedure
https://www.benchchem.com/product/b2930071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2930071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean the interior surfaces of the fume hood.

Remove outer gloves and dispose of them in the hazardous solid waste container.

Remove the remaining PPE and dispose of it appropriately.

Wash hands thoroughly with soap and water.

Use of CNX-500 in a Typical Cell-Based Assay
Preparation:

Work within a biological safety cabinet (BSC) for cell culture procedures.

Don the appropriate PPE for handling solutions.

Thaw the CNX-500 stock solution if frozen.

Dilution:

Prepare the desired working concentration of CNX-500 by diluting the stock solution with

the appropriate cell culture medium.

Application:

Carefully add the diluted CNX-500 solution to the cell culture plates or wells.

Gently mix to ensure even distribution.

Incubation:

Return the cell culture plates to the incubator for the specified experimental duration.

Cleanup:

Dispose of all contaminated tips, tubes, and flasks in the appropriate hazardous waste

container.

Decontaminate the work surface of the BSC.
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Remove PPE and wash hands thoroughly.

Disposal Plan
All waste generated from the handling of CNX-500 must be treated as hazardous waste.

Segregate waste into the following streams:

Solid Waste:

Includes contaminated gloves, gowns, bench paper, weigh boats, and plasticware.

Collect in a clearly labeled, puncture-resistant container lined with a heavy-duty plastic

bag. The label should read "Hazardous Chemical Waste - Solids" and list "CNX-500".

Liquid Waste:

Includes unused CNX-500 solutions, contaminated media, and solvent rinses.

Collect in a sealed, leak-proof, and chemically compatible container (e.g., a high-density

polyethylene or glass bottle).

The container must be clearly labeled "Hazardous Chemical Waste - Liquids" and list the

chemical constituents, including CNX-500 and any solvents.

Sharps Waste:

Includes needles, syringes, and pipette tips used for transferring CNX-500 solutions.

Dispose of immediately into a designated, puncture-proof sharps container that is clearly

labeled "Hazardous Chemical Sharps Waste" and lists "CNX-500".[8][9][10]

Do not use red biohazard sharps containers for chemically contaminated sharps.[8][9]

All hazardous waste containers must be kept closed when not in use and stored in a

designated satellite accumulation area until collected by the institution's environmental health

and safety department for final disposal.
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CNX-500 Mechanism of Action: B-Cell Receptor
Signaling Pathway
CNX-500 is a covalent inhibitor of Bruton's tyrosine kinase (Btk), a critical enzyme in the B-cell

receptor (BCR) signaling pathway.[11][12] Upon antigen binding to the BCR, a signaling

cascade is initiated, leading to B-cell proliferation, differentiation, and survival.[13][14] Btk is a

key node in this pathway, and its inhibition by CNX-500 effectively blocks these downstream

effects.[15][16]
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Caption: B-Cell Receptor signaling pathway and the inhibitory action of CNX-500 on Btk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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